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These application notes provide a detailed protocol for the quantitative determination of human
Peptide Histidine Methionine-27 (PHM-27) in biological samples using a sandwich Enzyme-
Linked Immunosorbent Assay (ELISA) kit. PHM-27, also known as Peptide Histidine
Methioninamide 27, is a peptide hormone that is structurally and functionally related to
Vasoactive Intestinal Peptide (VIP) and is derived from the same precursor, prepro-VIP.

Assay Principle

This assay employs the quantitative sandwich enzyme immunoassay technique. A monoclonal
antibody specific for human PHM-27 is pre-coated onto a microplate. Standards and samples
are pipetted into the wells, and any PHM-27 present is bound by the immobilized antibody.
After washing away any unbound substances, a biotin-conjugated antibody specific for human
PHM-27 is added to the wells. Following a wash to remove any unbound biotin-conjugated
antibody, an enzyme-linked avidin is added to the wells. Following a final wash, a substrate
solution is added to the wells, and color develops in proportion to the amount of PHM-27 bound
in the initial step. The color development is stopped, and the intensity of the color is measured.

Data Presentation
Kit Performance Characteristics
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Parameter Value

Assay Type Sandwich ELISA

Reactivity Human

Alternative Names PHM27, Peptide histidine methioninamide 27
Detection Range 7.82 - 500 pg/mL

Sensitivity 2.54 pg/mL

Serum, plasma, tissue homogenates, cell
Sample Types
lysates, cell culture supernates

Assay Length 3.5 hours

Standard Curve Example

The following is an example of a typical standard curve. The concentrations and corresponding
optical density (O.D.) values are for reference only and should not be used to calculate results
for other assays. A new standard curve must be generated for each set of samples assayed.

Concentration (pg/mL) O.D. Corrected O.D.
500.00 2.096 2.003
250.00 1.603 1.510
125.00 1.175 1.082
62.50 0.817 0.724
31.25 0.585 0.492
15.63 0.313 0.220
7.82 0.252 0.159
0.00 0.093 0.000
Precision
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Intra-Assay Precision Inter-Assay Precision
Assay Type

(CV%) (CV%)
Human PHM-27 ELISA < 8% <10%

Intra-assay precision was determined by testing three samples of known concentration twenty
times on one plate. Inter-assay precision was determined by testing three samples of known
concentration on three different plates.

Experimental Protocols
Reagent Preparation

» Bring all reagents to room temperature before use.

o Wash Buffer (1x): If the Wash Buffer Concentrate (20x) contains crystals, warm it to room
temperature and mix gently until the crystals have completely dissolved. Dilute the Wash
Buffer Concentrate (20x) with deionized or distilled water to prepare the Wash Buffer (1x).

o Standard: Reconstitute the lyophilized Standard with the provided Standard Diluent to create
the stock solution. Allow the standard to sit for a minimum of 15 minutes with gentle agitation
prior to making dilutions.

Standard Curve Dilutions: Prepare a dilution series of the standard in the Standard Diluent. A
typical 7-point standard curve may be prepared by performing 2-fold serial dilutions from the
stock solution. The Standard Diluent serves as the zero standard (0 pg/mL).

Biotin-conjugated Antibody (1x): Briefly centrifuge the Biotin-conjugated Antibody
Concentrate before use. Dilute the concentrate with the provided antibody diluent to the
working concentration.

Enzyme-linked Avidin (1x): Briefly centrifuge the Enzyme-linked Avidin Concentrate before
use. Dilute the concentrate with the provided avidin diluent to the working concentration.

Sample Preparation

¢ Cell Culture Supernates: Centrifuge cell culture media at 1000 x g for 10 minutes to remove
debris. Assay immediately or aliquot and store samples at < -20°C.
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e Serum: Use a serum separator tube (SST) and allow samples to clot for 30 minutes at room
temperature before centrifugation for 15 minutes at 1000 x g. Remove serum and assay
immediately or aliquot and store samples at < -20°C.

e Plasma: Collect plasma using EDTA or heparin as an anticoagulant. Centrifuge for 15
minutes at 1000 x g within 30 minutes of collection. Assay immediately or aliquot and store
samples at < -20°C.

» Tissue Homogenates: Rinse tissues with ice-cold PBS to remove excess blood. Homogenize
the tissue in a suitable buffer and centrifuge for 5 minutes at 10,000 x g. Collect the
supernatant and assay immediately or aliquot and store at < -20°C.

Assay Procedure

» Prepare all reagents, working standards, and samples as directed in the previous sections.

o Determine the number of wells to be used. Remove any unused wells from the plate frame,
return them to the foil pouch containing the desiccant pack, and reseal.

e Add 100 pL of Standard or sample to each well. It is recommended that all standards and
samples be run in duplicate.

o Cover the plate with the provided adhesive strip and incubate for 2 hours at 37°C.

o Aspirate each well and wash, repeating the process three times for a total of four washes.
Wash by filling each well with Wash Buffer (1x) (approximately 400 pL) using a squirt bottle,
multi-channel pipette, manifold dispenser, or autowasher. Complete removal of liquid at each
step is essential for good performance. After the last wash, remove any remaining Wash
Buffer by aspirating or decanting. Invert the plate and blot it against clean paper towels.

e Add 100 pL of the working dilution of Biotin-conjugated Antibody to each well.
o Cover the plate with a new adhesive strip and incubate for 1 hour at 37°C.
» Repeat the aspiration/wash as in step 5.

e Add 100 pL of the working dilution of Enzyme-linked Avidin to each well.
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e Cover the plate with a new adhesive strip and incubate for 1 hour at 37°C.
» Repeat the aspiration/wash as in step 5.
e Add 90 pL of Substrate Solution to each well.

e Incubate for 15-30 minutes at 37°C. Protect from light. The incubation time should be
determined by the rate of color development. The reaction should be stopped when the
highest standard has developed a dark blue color.

e Add 50 pL of Stop Solution to each well. The color in the wells should change from blue to
yellow.

o Determine the optical density of each well within 30 minutes, using a microplate reader set to
450 nm. If wavelength correction is available, set to 570 nm or 630 nm.

Calculation of Results

e Average the duplicate readings for each standard, control, and sample and subtract the
average zero standard optical density.

o Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the concentration on the x-axis and draw a best-fit curve through the points on the
graph. A four-parameter logistic (4-PL) curve-fit is recommended.

» Determine the concentration of the samples by interpolating their O.D. values from the
standard curve.

« If samples have been diluted, the concentration read from the standard curve must be
multiplied by the dilution factor.

Mandatory Visualization
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PHM-27 (human) Sandwich ELISA Workflow
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Caption: Workflow of the PHM-27 (human) Sandwich ELISA.
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e To cite this document: BenchChem. [Application Notes and Protocols for PHM-27 (human)
ELISA Kit]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619957/docs#application-notes-and-protocols-for-
phm-27-human-elisa-kit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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